
3-Amino-4-chlorobenzonitrile: A Technical Guide
for Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679 Get Quote

An In-depth Examination of its Physicochemical Properties and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Amino-4-chlorobenzonitrile is a substituted aromatic nitrile that holds potential as a

versatile building block in medicinal chemistry and materials science. Its unique trifunctional

substitution pattern, featuring an amino group, a chloro atom, and a nitrile moiety on a benzene

ring, offers multiple avenues for synthetic modification. This technical guide provides a

comprehensive overview of the known physical and chemical properties of 3-Amino-4-
chlorobenzonitrile, alongside a detailed, plausible experimental protocol for its synthesis. The

document also explores its anticipated spectral characteristics and chemical reactivity,

providing a valuable resource for researchers interested in utilizing this compound in their work.

While direct evidence of its involvement in specific signaling pathways is not yet prevalent in

published literature, its structural motifs suggest potential for investigation in drug discovery,

particularly in the development of kinase inhibitors and other therapeutic agents.

Physicochemical Properties
The fundamental physical and chemical properties of 3-Amino-4-chlorobenzonitrile are

summarized below. These properties are essential for its handling, storage, and application in

synthetic chemistry.
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Table 1: Physical and Chemical Properties of 3-Amino-4-
chlorobenzonitrile

Property Value Reference(s)

CAS Number 53312-79-1

Molecular Formula C₇H₅ClN₂ [1]

Molecular Weight 152.58 g/mol [1]

Appearance
Solid, powder to crystal. Light

yellow to yellow to orange.
[2]

Melting Point 87-91 °C

Boiling Point 292.0 ± 20.0 °C (Predicted)

Solubility Soluble in Methanol.

Purity
Commercially available in

96%, 97%, and 98% purities.
[1][2]

Synonyms 2-Chloro-5-cyanoaniline [1]

Synthesis and Experimental Protocols
While a specific synthetic protocol is cited in the literature (Tetrahedron Letters, 1995, 36,

9305), the detailed experimental procedure is not readily available in the public domain.

However, a plausible and efficient synthesis can be devised based on the reduction of a nitro

precursor. The following protocol outlines a standard laboratory procedure for the synthesis of

3-Amino-4-chlorobenzonitrile from 4-Chloro-3-nitrobenzonitrile.

Synthesis of 3-Amino-4-chlorobenzonitrile from 4-
Chloro-3-nitrobenzonitrile
Reaction Scheme:
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4-Chloro-3-nitrobenzonitrile

3-Amino-4-chlorobenzonitrile

Reduction

SnCl2·2H2O
Ethanol, HCl (conc.)

Reflux

Amino Group Reactions Nitrile Group Reactions Aromatic Ring Reactions

3-Amino-4-chlorobenzonitrile

N-Alkylation N-Acylation Diazotization -> Sandmeyer Reaction Hydrolysis to Carboxylic Acid Reduction to Amine Cycloaddition (e.g., to Tetrazole) Electrophilic Aromatic Substitution Nucleophilic Aromatic Substitution
(Displacement of Cl)

3-Amino-4-chlorobenzonitrile
(Starting Material)

Combinatorial Library Synthesis
(Derivatization)

High-Throughput Screening
(e.g., Kinase Assays)

Hit Identification

Lead Optimization
(SAR Studies)

Preclinical Candidate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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